Cas no 861107-96-2 (3-(4-FLUOROPHENYL)-1-(2-HYDROXY-4,6-DIMETHOXYPHENYL)-2-PROPEN-1-ONE)

• Product Name: 3-(4-FLUOROPHENYL)-1-(2-HYDROXY-4,6-DIMETHOXYPHENYL)-2-PROPEN-1-ONE
• CAS No: 861107-96-2
• MF: C₁₇H₁₅FO₄
• MW: 302.297008752823
• CID: 6645366
• PubChem ID: 5816456
• Update Time: 2024-03-01

3-(4-FLUOROPHENYL)-1-(2-HYDROXY-4,6-DIMETHOXYPHENYL)-2-PROPEN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 3-(4-FLUOROPHENYL)-1-(2-HYDROXY-4,6-DIMETHOXYPHENYL)-2-PROPEN-1-ONE

• Inchi： 1S/C17H15FO4/c1-21-13-9-15(20)17(16(10-13)22-2)14(19)8-5-11-3-6-12(18)7-4-11/h3-10,20H,1-2H3/b8-5+
• InChI Key： WZCYSJXPWSPCHO-VMPITWQZSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(C1C(=CC(=CC=1OC)OC)O)=O

Computed Properties

• Exact Mass: 302.09543712g/mol
• Monoisotopic Mass: 302.09543712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones